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Compound of Interest

Compound Name: 2-Ethyl-6-methylaniline-d13

Cat. No.: B567785 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Isotopically labeled compounds are indispensable tools in pharmaceutical research, metabolic

studies, and quantitative analysis. The substitution of hydrogen atoms with their heavier, stable

isotope, deuterium (²H or D), creates a molecule with a higher mass but nearly identical

chemical properties. This mass difference is readily detectable by mass spectrometry, making

deuterated compounds excellent internal standards for pharmacokinetic (PK) studies and in

vitro drug metabolism assays.

This document provides a technical overview of 2-Ethyl-6-methylaniline-d13, focusing on the

determination of its molecular weight, a critical parameter for its application in quantitative mass

spectrometry.

Molecular Weight Determination
The molecular weight of a deuterated compound is calculated by referencing the molecular

formula of the non-labeled parent compound and substituting the atomic mass of hydrogen with

that of deuterium for the labeled positions.

2.1 Parent Compound: 2-Ethyl-6-methylaniline
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The parent compound, 2-Ethyl-6-methylaniline, has the molecular formula C₉H₁₃N.[1][2][3] Its

average molecular weight is widely cited as 135.21 g/mol .[1][2][3][4][5][6][7]

2.2 Labeled Compound: 2-Ethyl-6-methylaniline-d13

The "-d13" designation signifies that all 13 hydrogen atoms in the parent molecule have been

replaced by deuterium atoms. The molecular formula for the labeled compound is therefore

C₉D₁₃N.

2.3 Calculation

To calculate the molecular weight of the deuterated compound, we perform the following steps:

Start with the precise molecular weight of the parent compound: 135.2062 g/mol .[8]

Subtract the mass of the 13 replaced hydrogen (¹H) atoms. The atomic mass of the most

common hydrogen isotope, protium, is approximately 1.007825 Da.[9]

Add the mass of the 13 deuterium (²H) atoms. The atomic mass of deuterium is

approximately 2.014102 Da.[9][10]

Calculation:

(Molecular Weight of C₉H₁₃N) - (13 * Atomic Mass of ¹H) + (13 * Atomic Mass of ²H)

= 135.2062 - (13 * 1.007825) + (13 * 2.014102) = 135.2062 - 13.101725 + 26.183326 =

148.2878 g/mol

This calculated value represents the average molecular weight for 2-Ethyl-6-methylaniline-
d13.

Data Presentation
The key quantitative data for 2-Ethyl-6-methylaniline and its deuterated analog are summarized

below for direct comparison.
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Property 2-Ethyl-6-methylaniline
2-Ethyl-6-methylaniline-
d13

Molecular Formula C₉H₁₃N[1][3] C₉D₁₃N

Average Molecular Weight (

g/mol )
135.21[4][6] ~148.29

Monoisotopic Mass (Da) 135.1048[2] ~148.1864

Table 1: Comparison of key quantitative data.

Isotope Symbol Atomic Mass (Da)

Hydrogen (Protium) ¹H 1.00782503223[11]

Deuterium ²H or D 2.01410177812[11]

Table 2: Atomic masses of relevant isotopes.

Experimental Protocols & Methodologies
While specific experimental protocols for 2-Ethyl-6-methylaniline-d13 are proprietary to the

developing institution, its primary use is as an internal standard in quantitative bioanalysis

using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

General Protocol for LC-MS/MS Quantification:

Sample Preparation: A biological matrix (e.g., plasma, urine) is spiked with a known

concentration of the deuterated internal standard (2-Ethyl-6-methylaniline-d13). The

analyte (parent compound) and the internal standard are then extracted using methods such

as protein precipitation, liquid-liquid extraction, or solid-phase extraction.

Chromatographic Separation: The extracted sample is injected into a High-Performance

Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC)

system. A suitable column (e.g., C18) is used to chromatographically separate the analyte

and internal standard from matrix components. Due to the kinetic isotope effect, the

deuterated standard may have a slightly different retention time than the parent compound.
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Mass Spectrometric Detection: The column eluent is directed to a tandem mass

spectrometer, typically a triple quadrupole (QqQ), operating in Multiple Reaction Monitoring

(MRM) mode.

Specific precursor-to-product ion transitions are monitored for both the analyte and the

internal standard.

For the analyte (C₉H₁₃N), the precursor ion would be [M+H]⁺ at m/z 136.1.

For the internal standard (C₉D₁₃N), the precursor ion would be [M+H]⁺ at m/z 149.2.

Quantification: A calibration curve is generated by plotting the ratio of the analyte peak area

to the internal standard peak area against known concentrations of the analyte. The

concentration of the analyte in the unknown samples is then determined from this curve.

Visualizations
The logical workflow for calculating the molecular weight of a deuterated compound is outlined

below.
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Start: Identify Parent
(2-Ethyl-6-methylaniline)

Determine Molecular Formula
(C₉H₁₃N)

Define Deuteration
(All 13 H -> D)

Find Parent Molecular Weight
(135.21 g/mol)

Calculate Mass Change:
13 * (Mass D - Mass H)

Get Atomic Mass of ¹H
(~1.008 Da)

Get Atomic Mass of ²H
(~2.014 Da)

Calculate Final Molecular Weight:
Parent MW + Mass Change

(~148.29 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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